Cas no 2648915-84-6 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid
• CAS No: 2648915-84-6
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6213105
• PubChem ID: 165503887
• Update Time: 2025-06-12

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybutanoic acid
• 2648915-84-6
• EN300-1486756

• Inchi： 1S/C23H26N2O6/c1-14(12-21(27)25-20(10-11-26)22(28)29)24-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t14?,20-/m0/s1
• InChI Key： YZUGBZXYNINMLO-LGTGAQBVSA-N
• SMILES： O(C(NC(C)CC(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid

Recent Advances in the Study of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid (CAS: 2648915-84-6)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid (CAS: 2648915-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, has been investigated for its potential applications in peptide synthesis, drug delivery, and therapeutic development. Recent studies have focused on elucidating its chemical properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid has been shown to enhance the efficiency and yield of peptide synthesis. Recent studies have demonstrated that this compound can improve the stability of intermediate peptides, reduce side reactions, and facilitate the purification process. These advancements are particularly relevant for the development of peptide-based therapeutics, where high purity and yield are critical.

In addition to its applications in peptide synthesis, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid has also been explored for its potential therapeutic properties. Preliminary studies suggest that this compound may exhibit bioactivity in modulating specific biological pathways, although the exact mechanisms remain under investigation. Researchers have hypothesized that the hydroxybutanoic acid moiety could play a role in interacting with cellular targets, making it a promising candidate for further drug development. Current efforts are focused on synthesizing derivatives of this compound to optimize its pharmacological properties and evaluate its efficacy in preclinical models.

The synthetic pathways for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid have also been a subject of recent research. Novel methodologies have been developed to improve the scalability and cost-effectiveness of its production. For instance, a recent study reported a streamlined synthesis route that reduces the number of steps and minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. These advancements are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

Despite the promising findings, several challenges remain in the study of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid. For example, the stability of the compound under physiological conditions and its potential toxicity profiles require further investigation. Additionally, more comprehensive studies are needed to fully understand its biological activities and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and translate the findings into practical applications.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybutanoic acid (CAS: 2648915-84-6) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its applications in peptide synthesis, drug development, and green chemistry, paving the way for future innovations. As research continues to unfold, this compound is likely to play an increasingly important role in advancing both scientific knowledge and therapeutic solutions.